Cas no 33719-37-8 (4-Cyanobenzene-1-sulfonyl Fluoride)

• Product Name: 4-Cyanobenzene-1-sulfonyl Fluoride
• CAS No: 33719-37-8
• MF: C₇H₄FNO₂S
• MW: 185.175563812256
• MDL: MFCD22691153
• CID: 1459678
• PubChem ID: 85785717
• Update Time: 2025-04-20

4-Cyanobenzene-1-sulfonyl Fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 4-cyano-
• 4-Cyanobenzenesulfonyl fluoride
• 4-cyanobenzene-1-sulfonyl fluoride
• 4-cyano-Benzenesulfonyl Fluoride
• CS-0212783
• EN300-224405
• 4-Cyanobenzenesulfonyl fluoride, 98% (GC)
• 33719-37-8
• AKOS034834173
• VS-0003
• Z1618014402
• 4-Cyanobenzene-1-sulfonyl Fluoride

• MDL： MFCD22691153
• Inchi： 1S/C7H4FNO2S/c8-12(10,11)7-3-1-6(5-9)2-4-7/h1-4H
• InChI Key： YKZXWWMBQGHLNP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 184.99472
• Monoisotopic Mass: 184.99467771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• PSA: 57.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds